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Compound of Interest

Compound Name: Ethyl 3-(3-azetidinyloxy)benzoate

CAS No.: 954223-92-8

Cat. No.: B1326350

Get Quote

Executive Summary
This technical guide characterizes the solubility profile and physicochemical behavior of 4-

(azetidin-3-yloxy)benzoate (and its corresponding acid, 4-(azetidin-3-yloxy)benzoic acid). Often

abbreviated in internal documentation or transcribed erroneously as "a-(3-

azetidinyloxy)benzoate" (where 'a' denotes the para-position or 4-position), this compound

serves as a critical bifunctional scaffold in medicinal chemistry. It features a secondary amine

(azetidine) and a carboxylic acid tail, linked by an ether bridge.

Critical Technical Insight: The core challenge in handling this molecule is its zwitterionic nature.

At physiological pH, the azetidine nitrogen is protonated (

) and the benzoate carboxyl is deprotonated (

). This electrostatic internal locking creates a high crystal lattice energy, rendering the neutral
zwitterion sparingly soluble in both water and lipophilic organic solvents. Successful formulation
and purification require precise pH manipulation to disrupt this lattice.
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The following parameters dictate the solubility behavior and experimental handling of the

compound.

Parameter Value (Approx.) Technical Implication

Molecular Formula

Low molecular weight fragment

(Fragment-Based Drug

Discovery).

Molecular Weight 193.20 g/mol High ligand efficiency potential.

pKa (Basic) ~9.5 - 10.5
Azetidine ring nitrogen

(secondary amine).

pKa (Acidic) ~3.5 - 4.0 Benzoic acid moiety.

Isoelectric Point (pI) ~7.0
Minimum solubility region.

Avoid pH 6–8 for dissolution.

LogP (Free Acid) -1.5 (Predicted)

Highly hydrophilic; poor

membrane permeability

without modification.

LogP (Methyl Ester) ~1.2
Lipophilic; soluble in organic

solvents (DCM, EtOAc).

Solubility Map & Solvent Compatibility
The solubility of 4-(azetidin-3-yloxy)benzoate is strictly form-dependent. Researchers must

identify whether they are working with the Free Acid (Zwitterion), the Salt (HCl/TFA), or the

Ester Intermediate.
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Compound Form

Ester Derivative
(Methyl/Ethyl/Boc)

Salt Form
(HCl, TFA)

Free Acid
(Zwitterion)

DCM, EtOAc, THF
(High Solubility)

Non-polar interactions

Water, DMSO, MeOH
(High Solubility)

Ionic dissociation

Sparingly Soluble
(Water pH 7, Ether, Hexane)

Lattice energy barrier

Add Acid (pH < 3)
Solubilizes

Add Base (pH > 11)
Solubilizes

Click to download full resolution via product page

Caption: Solubility behavior based on chemical form. The Zwitterion requires pH modification to

achieve solubility in polar media.
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Solvent
Solubility
(Free Acid)

Solubility (HCl
Salt)

Solubility
(Ester)

Application
Notes

Water (pH 7)
< 1 mg/mL

(Poor)

> 50 mg/mL

(Good)
Insoluble

The free acid

precipitates at

neutral pH.

0.1N HCl > 20 mg/mL High Insoluble

Preferred for

aqueous stock

solutions.

0.1N NaOH > 20 mg/mL High Hydrolysis Risk

Use for short-

term assays

only; esters will

hydrolyze.

DMSO ~50 mg/mL > 100 mg/mL High

Universal stock

solvent.

Freeze/thaw

stable.

Methanol Moderate High High

Good for

transfers/dilution

s.

DCM / EtOAc Insoluble Insoluble High

Used for

extracting the

ester

intermediate.

Experimental Protocols
Protocol A: Preparation of Assay Stock Solution (10 mM)
Objective: Create a stable, precipitate-free stock for biological assays.

Weighing: Weigh 1.93 mg of 4-(azetidin-3-yloxy)benzoic acid (Free Acid).

Primary Solubilization: Add 500 µL of DMSO (anhydrous). Vortex vigorously for 30 seconds.
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Note: If the compound is the HCl salt, water or PBS can be used directly. If Free Acid,

DMSO is mandatory to avoid pH shock.

Dilution: Dilute slowly into the assay buffer.

Critical Step: If the assay buffer is pH 7.4, ensure the final concentration of the compound

is below 100 µM to prevent micro-precipitation of the zwitterion.

Protocol B: Purification via Isoelectric Precipitation
Objective: Isolate high-purity Free Acid from a hydrolysis reaction (e.g., saponification of the

methyl ester).

Starting Material: Crude reaction mixture containing the carboxylate salt (pH > 12).

Concentration: Remove organic co-solvents (MeOH/THF) via rotary evaporation.

Acidification: Cool the aqueous residue to 4°C. Slowly add 1N HCl dropwise while monitoring

pH.

The "Crash" Point:

As pH approaches ~10, the solution may cloud (protonation of amine).

Continue adding HCl until pH reaches 7.0–7.2 (the Isoelectric Point).

Observation: A white, crystalline precipitate (the zwitterion) should form massively.

Filtration: Filter the solid. Wash with cold water (pH 7) and diethyl ether (to remove non-polar

impurities).

Drying: Dry under high vacuum. Do not heat above 60°C to avoid decarboxylation or

polymerization.

Mechanistic Workflow: Synthesis & Handling
The following diagram illustrates the transformation of the molecule and the corresponding

solubility shifts, critical for process chemists.
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Solubility Shift

Start:
N-Boc-Azetidinol
+ Fluorobenzoate

Step 1: SNAr Coupling
(Solvent: DMF/THF)

Intermediate:
Boc-Protected Ester

(Lipophilic)

High Yield

Step 2: Deprotection
(TFA/DCM)

Cleave Boc & Ester

Final Product:
4-(Azetidin-3-yloxy)benzoate

(Hydrophilic Salt)

Precipitation
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Caption: Synthetic pathway showing the drastic solubility shift from lipophilic intermediate to

hydrophilic final salt.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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